![molecular formula C12H15ClFNO B1445464 3-[(3-Fluorophenyl)carbonyl]piperidine HCl CAS No. 852212-51-2](/img/structure/B1445464.png)
3-[(3-Fluorophenyl)carbonyl]piperidine HCl
Overview
Description
“3-[(3-Fluorophenyl)carbonyl]piperidine HCl” is a chemical compound with the CAS Number: 852212-51-2. Its molecular formula is C12H15ClFNO and has a molecular weight of 243.71 . It is a product intended for research use only.
Molecular Structure Analysis
The InChI Code for “3-[(3-Fluorophenyl)carbonyl]piperidine HCl” is 1S/C12H14FNO.ClH/c13-11-5-1-3-9(7-11)12(15)10-4-2-6-14-8-10;/h1,3,5,7,10,14H,2,4,6,8H2;1H .Scientific Research Applications
Role in Drug Designing
Piperidines, including “3-[(3-Fluorophenyl)carbonyl]piperidine HCl”, are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals .
Chiral Optimization
In the case of substance 3, piperidine derivatives (namely, (S or R)-ethyl piperidine-3-carboxylate) were used as the starting components for chiral optimization . The piperidine ring was essential for chiral optimization .
Anti-Cancer Applications
Derivatives of piperidine are reported to have anti-cancer therapeutic applications . They can be used in the development of new cancer treatments .
Antihypertensive Applications
Piperidine derivatives also have antihypertensive therapeutic applications . They can be used in the treatment of high blood pressure .
Antiulcer Applications
Piperidine derivatives are reported to have antiulcer therapeutic applications . They can be used in the treatment of ulcers .
Antimicrobial Applications
Piperidine derivatives have antimicrobial therapeutic applications . They can be used in the treatment of various microbial infections .
Safety and Hazards
properties
IUPAC Name |
(3-fluorophenyl)-piperidin-3-ylmethanone;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14FNO.ClH/c13-11-5-1-3-9(7-11)12(15)10-4-2-6-14-8-10;/h1,3,5,7,10,14H,2,4,6,8H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJVAKQWUBRQTJY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C(=O)C2=CC(=CC=C2)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClFNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(3-Fluorophenyl)carbonyl]piperidine HCl |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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